Cas no 913835-51-5 (Ethyl 3-boronocinnamate)

• Product Name: Ethyl 3-boronocinnamate
• CAS No: 913835-51-5
• MF: C₁₁H₁₃BO₄
• MW: 220.029523611069
• MDL: MFCD08689480
• CID: 802864
• Update Time: 2025-06-07

Ethyl 3-boronocinnamate Chemical and Physical Properties

Names and Identifiers

• (E)-(3-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
• 3-(trans-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
• 2-Propenoicacid, 3-(3-boronophenyl)-, 1-ethyl ester, (2E)- (9CI)
• 3-((E)-3-ETHOXY-3-OXO-1-PROPEN-1-YL)BENZENEBORONIC ACID 98
• Ethyl 3-boronocinnamate
• {3-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]phenyl}boronic acid
• UIZGQEYEJKAASO-VOTSOKGWSA-N
• OR3310
• AM87418
• ST2402509
• AX8230843
• V9008
• [3-(3-ethoxy-3-oxoprop-1-en-1-yl)phenyl]boronic acid
• 2-Propenoicacid,3-(3-boronophenyl)-,1-ethyl ester,(2E)-(9ci)

• MDL： MFCD08689480
• Inchi： 1S/C11H13BO4/c1-2-16-11(13)7-6-9-4-3-5-10(8-9)12(14)15/h3-8,14-15H,2H2,1H3/b7-6+
• InChI Key： UIZGQEYEJKAASO-VOTSOKGWSA-N
• SMILES： O(C(/C=C/C1C=CC=C(B(O)O)C=1)=O)CC

Computed Properties

• Exact Mass: 220.09100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Topological Polar Surface Area: 66.8

Experimental Properties

• Melting Point: 141-143
• PSA: 66.76000
• LogP: -0.05730

Ethyl 3-boronocinnamate Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters